Cas no 668268-69-7 (7-chloro-1H-imidazo[4,5-c]pyridin-4-amine)

• Product Name: 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine
• CAS No: 668268-69-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD18803252
• CID: 852111
• PubChem ID: 11788514
• Update Time: 2025-06-15

7-chloro-1H-imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine, 7-chloro-
• 7-Chloro-1H-Imidazo[4,5-c]pyridin-4-amine
• SCHEMBL17253699
• 1H-Imidazo[4,5-c]pyridin-4-amine, 7-chloro-
• 7-chloro-3H-imidazo[4,5-c]pyridin-4-amine
• SB11875
• 668268-69-7
• AMY33996
• MFCD18803252
• AKOS025146823
• AS-34026
• A867387
• DTXSID901270566
• CS-0050054
• 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine

• MDL： MFCD18803252
• Inchi： 1S/C6H5ClN4/c7-3-1-9-6(8)5-4(3)10-2-11-5/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： JNVAYRKQQLXCQL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2=C1N=CN2)N

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine

Professional Introduction to 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 668268-69-7)

7-chloro-1H-imidazo[4,5-c]pyridin-4-amine is a highly significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine, with the CAS number 668268-69-7, has garnered considerable attention due to its potential applications in drug discovery and development. The compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its pharmacological activity across various therapeutic domains.

The molecular structure of 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine consists of a fused imidazole and pyridine ring system, with a chloro substituent at the 7-position and an amine group at the 4-position. This arrangement confers distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The presence of the chloro group enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. Conversely, the amine functionality serves as a hydrogen bond acceptor and donor, contributing to the compound's binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Among these, imidazopyridines have emerged as a privileged scaffold due to their ability to modulate various biological pathways. 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine has been investigated for its potential role in inhibiting enzymes and receptors associated with inflammatory diseases, cancer, and neurological disorders. Preliminary studies suggest that this compound exhibits promising activity against certain kinases and transcription factors, which are critical in disease pathogenesis.

The synthesis of 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by chlorination and amination steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of its production. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the imidazopyridine core with high regioselectivity.

One of the most compelling aspects of 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine is its potential as a lead compound for drug development. Researchers have leveraged computational modeling techniques to identify derivatives of this molecule that exhibit improved pharmacokinetic properties. These studies have highlighted the importance of optimizing substituents on the imidazopyridine core to enhance solubility, bioavailability, and target engagement. Such insights are crucial for translating preclinical findings into clinical success.

The pharmacological profile of 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound interacts with specific binding sites on proteins involved in cell signaling pathways. For example, it has been shown to inhibit the activity of Janus kinases (JAKs), which play a pivotal role in immune responses and inflammation. Such findings position this compound as a candidate for developing novel therapeutics targeting autoimmune diseases and chronic inflammatory conditions.

In addition to its anti-inflammatory potential, 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine has shown promise in oncology research. Preclinical studies indicate that it can disrupt signaling pathways associated with tumor growth and metastasis. By targeting key molecular drivers of cancer progression, this compound offers a new avenue for developing treatments against various solid tumors. The ability to modulate these pathways without significant off-target effects is a critical factor in evaluating its therapeutic efficacy.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy profiles. In this context, 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine has undergone extensive characterization using high-throughput screening (HTS) technologies. These screens have identified potential therapeutic applications across multiple disease areas. Furthermore, structural modifications have been explored to enhance the compound's metabolic stability and reduce toxicity concerns.

The future direction of research on 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights for optimizing its pharmacological properties. Additionally, investigating its potential synergies with other therapeutic agents may lead to combination therapies that offer improved clinical outcomes.

In conclusion, 7-chloro-1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 668268-69-7) represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurological disorders make it an attractive candidate for further development. As research continues to uncover new therapeutic opportunities for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.